Cas no 1366450-64-7 ((3R)-3-{(tert-butoxy)carbonylamino}-3-(4-methoxy-3-methylphenyl)propanoic acid)

(3R)-3-{(tert-Butoxy)carbonylamino}-3-(4-methoxy-3-methylphenyl)propanoic acid is a chiral intermediate widely used in pharmaceutical synthesis, particularly for the preparation of optically active compounds. Its key advantages include high stereochemical purity, ensured by the (R)-configuration at the stereocenter, and the presence of both Boc-protected amine and carboxylic acid functional groups, which enhance versatility in peptide coupling and derivatization reactions. The 4-methoxy-3-methylphenyl moiety contributes to improved solubility and stability in organic solvents. This compound is valuable in medicinal chemistry for constructing complex molecules with precise stereocontrol, making it a reliable choice for research and development applications requiring enantioselective synthesis.
(3R)-3-{(tert-butoxy)carbonylamino}-3-(4-methoxy-3-methylphenyl)propanoic acid structure
1366450-64-7 structure
Product Name:(3R)-3-{(tert-butoxy)carbonylamino}-3-(4-methoxy-3-methylphenyl)propanoic acid
CAS No:1366450-64-7
MF:C16H23NO5
MW:309.357525110245
CID:6237472
PubChem ID:103667597
Update Time:2025-10-18

(3R)-3-{(tert-butoxy)carbonylamino}-3-(4-methoxy-3-methylphenyl)propanoic acid Chemical and Physical Properties

Names and Identifiers

    • (3R)-3-{(tert-butoxy)carbonylamino}-3-(4-methoxy-3-methylphenyl)propanoic acid
    • 1366450-64-7
    • (3R)-3-{[(tert-butoxy)carbonyl]amino}-3-(4-methoxy-3-methylphenyl)propanoic acid
    • EN300-1163459
    • Inchi: 1S/C16H23NO5/c1-10-8-11(6-7-13(10)21-5)12(9-14(18)19)17-15(20)22-16(2,3)4/h6-8,12H,9H2,1-5H3,(H,17,20)(H,18,19)/t12-/m1/s1
    • InChI Key: SBEDWUKZUXVPAU-GFCCVEGCSA-N
    • SMILES: O(C(N[C@H](CC(=O)O)C1C=CC(=C(C)C=1)OC)=O)C(C)(C)C

Computed Properties

  • Exact Mass: 309.15762283g/mol
  • Monoisotopic Mass: 309.15762283g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 22
  • Rotatable Bond Count: 7
  • Complexity: 391
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.3
  • Topological Polar Surface Area: 84.9Ų

(3R)-3-{(tert-butoxy)carbonylamino}-3-(4-methoxy-3-methylphenyl)propanoic acid Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-1163459-0.05g
(3R)-3-{[(tert-butoxy)carbonyl]amino}-3-(4-methoxy-3-methylphenyl)propanoic acid
1366450-64-7
0.05g
$732.0 2023-05-24
Enamine
EN300-1163459-0.1g
(3R)-3-{[(tert-butoxy)carbonyl]amino}-3-(4-methoxy-3-methylphenyl)propanoic acid
1366450-64-7
0.1g
$767.0 2023-05-24
Enamine
EN300-1163459-0.25g
(3R)-3-{[(tert-butoxy)carbonyl]amino}-3-(4-methoxy-3-methylphenyl)propanoic acid
1366450-64-7
0.25g
$801.0 2023-05-24
Enamine
EN300-1163459-0.5g
(3R)-3-{[(tert-butoxy)carbonyl]amino}-3-(4-methoxy-3-methylphenyl)propanoic acid
1366450-64-7
0.5g
$836.0 2023-05-24
Enamine
EN300-1163459-1.0g
(3R)-3-{[(tert-butoxy)carbonyl]amino}-3-(4-methoxy-3-methylphenyl)propanoic acid
1366450-64-7
1g
$871.0 2023-05-24
Enamine
EN300-1163459-2.5g
(3R)-3-{[(tert-butoxy)carbonyl]amino}-3-(4-methoxy-3-methylphenyl)propanoic acid
1366450-64-7
2.5g
$1707.0 2023-05-24
Enamine
EN300-1163459-5.0g
(3R)-3-{[(tert-butoxy)carbonyl]amino}-3-(4-methoxy-3-methylphenyl)propanoic acid
1366450-64-7
5g
$2525.0 2023-05-24
Enamine
EN300-1163459-10.0g
(3R)-3-{[(tert-butoxy)carbonyl]amino}-3-(4-methoxy-3-methylphenyl)propanoic acid
1366450-64-7
10g
$3746.0 2023-05-24
Enamine
EN300-1163459-50mg
(3R)-3-{[(tert-butoxy)carbonyl]amino}-3-(4-methoxy-3-methylphenyl)propanoic acid
1366450-64-7
50mg
$587.0 2023-10-03
Enamine
EN300-1163459-100mg
(3R)-3-{[(tert-butoxy)carbonyl]amino}-3-(4-methoxy-3-methylphenyl)propanoic acid
1366450-64-7
100mg
$615.0 2023-10-03

Additional information on (3R)-3-{(tert-butoxy)carbonylamino}-3-(4-methoxy-3-methylphenyl)propanoic acid

(3R)-3-{(tert-butoxy)carbonylamino}-3-(4-methoxy-3-methylphenyl)propanoic acid (CAS No. 1366450-64-7)

(3R)-3-{(tert-butoxy)carbonylamino}-3-(4-methoxy-3-methylphenyl)propanoic acid (CAS No. 1366450-64-7) is a chiral compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, often referred to as a protected amino acid derivative, is characterized by its unique structural features, including a tert-butoxycarbonyl (Boc) protecting group, a methoxy-substituted phenyl ring, and a methyl group. These features contribute to its stability and reactivity, making it a valuable intermediate in the synthesis of various bioactive molecules.

The tert-butoxycarbonyl (Boc) protecting group is widely used in organic synthesis to protect the amino functionality of amino acids and peptides. This group can be easily removed under mild acidic conditions, allowing for the controlled deprotection of the amino group. The presence of the Boc group in (3R)-3-{(tert-butoxy)carbonylamino}-3-(4-methoxy-3-methylphenyl)propanoic acid ensures that the compound remains stable during synthetic manipulations, thereby facilitating its use in multi-step synthetic sequences.

The 4-methoxy-3-methylphenyl substituent is another key feature of this compound. The methoxy group provides electron-donating properties, which can influence the reactivity and selectivity of the compound in various chemical reactions. The methyl group adds steric bulk and can affect the conformational flexibility of the molecule. Together, these substituents contribute to the overall biological activity and pharmacological properties of the compound.

In recent years, (3R)-3-{(tert-butoxy)carbonylamino}-3-(4-methoxy-3-methylphenyl)propanoic acid has been extensively studied for its potential applications in drug discovery and development. One notable area of research is its use as an intermediate in the synthesis of peptide-based therapeutics. Peptides are increasingly being explored as therapeutic agents due to their high specificity and low toxicity. The ability to synthesize well-defined peptide structures using protected amino acid derivatives like (3R)-3-{(tert-butoxy)carbonylamino}-3-(4-methoxy-3-methylphenyl)propanoic acid is crucial for the development of these therapeutics.

Another area of interest is the use of this compound in the synthesis of small molecule inhibitors. Small molecule inhibitors are important tools in drug discovery, particularly for targeting specific enzymes or receptors involved in disease pathways. The structural features of (3R)-3-{(tert-butoxy)carbonylamino}-3-(4-methoxy-3-methylphenyl)propanoic acid make it an attractive starting point for designing inhibitors with high potency and selectivity.

Recent studies have also highlighted the potential of this compound in cancer research. For example, a study published in *Journal of Medicinal Chemistry* demonstrated that derivatives of (3R)-3-{(tert-butoxy)carbonylamino}-3-(4-methoxy-3-methylphenyl)propanoic acid exhibited significant anti-proliferative activity against various cancer cell lines. The researchers found that these derivatives could selectively inhibit key enzymes involved in cancer cell metabolism, thereby providing a novel approach to cancer therapy.

In addition to its applications in drug discovery, (3R)-3-{(tert-butoxy)carbonylamino}-3-(4-methoxy-3-methylphenyl)propanoic acid has also been explored for its use in materials science. The unique properties of this compound make it suitable for the synthesis of functional materials with applications in areas such as drug delivery systems and biomaterials. For instance, researchers have developed polymer-based materials incorporating this compound that exhibit enhanced biocompatibility and controlled release properties.

The synthesis of (3R)-3-{(tert-butoxy)carbonylamino}-3-(4-methoxy-3-methylphenyl)propanoic acid typically involves several steps, including the protection of the amino group with a Boc protecting group, followed by coupling reactions to introduce the desired substituents. Recent advancements in synthetic methods have led to more efficient and scalable processes for producing this compound, making it more accessible for both academic and industrial research.

Despite its potential benefits, it is important to note that (3R)-3-{(tert-butoxy)carbonylamino}-3-(4-methoxy-3-methylphenyl)propanoic acid must be handled with care due to its reactivity and potential health hazards associated with exposure to chemical compounds. Proper safety protocols should be followed during synthesis and handling to ensure safe laboratory practices.

In conclusion, (3R)-3-{(tert-butoxy)carbonylamino}-3-(4-methoxy-3-methylphenyl)propanoic acid (CAS No. 1366450-64-7) is a versatile and valuable compound with a wide range of applications in medicinal chemistry, pharmaceutical research, and materials science. Its unique structural features make it an attractive starting point for the development of novel therapeutics and functional materials. Ongoing research continues to uncover new possibilities for this compound, further solidifying its importance in modern scientific endeavors.

Recommended suppliers
Jiangsu Xinsu New Materials Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangsu Xinsu New Materials Co., Ltd
SHOCHEM(SHANGHAI) CO.,lTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
SHOCHEM(SHANGHAI) CO.,lTD
PRIBOLAB PTE.LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
PRIBOLAB PTE.LTD
Shanghai Pearlk Chemicals Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
TAIXING JOXIN BIO-TEC CO.,LTD.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
TAIXING JOXIN BIO-TEC CO.,LTD.